Cas no 872843-72-6 (N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• CAS No: 872843-72-6
• MF: C₂₇H₃₂N₄O₄
• MW: 476.567386627197
• CID: 6441782
• Update Time: 2025-07-01

N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• 1H-Indole-1-acetamide, N,N-diethyl-3-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoacetyl]-

• Inchi： 1S/C27H32N4O4/c1-4-28(5-2)25(32)19-31-18-21(20-10-6-7-11-22(20)31)26(33)27(34)30-16-14-29(15-17-30)23-12-8-9-13-24(23)35-3/h6-13,18H,4-5,14-17,19H2,1-3H3
• InChI Key： YZYNPQVQSXIZMK-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(C(N2CCN(C3=CC=CC=C3OC)CC2)=O)=O)=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 676.8±65.0 °C(Predicted)
• pka: 1.65±0.10(Predicted)

Additional information on N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide

Introduction to N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide and Its Significance in Modern Chemical Biology

N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide, a compound with the CAS number 872843-72-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its complex arrangement of functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's synthesis and biological activity have been subjects of extensive investigation, yielding valuable insights into its mechanisms of action and therapeutic relevance.

The molecular framework of N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide is a testament to the ingenuity of modern organic synthesis. The presence of multiple heterocyclic rings, including an indole moiety and a piperazine ring, contributes to its unique chemical properties. These structural features are not only crucial for its biological activity but also provide a rich scaffold for further chemical modification and derivatization. The compound's synthesis involves a series of well-executed reactions, including condensation, cyclization, and acylation steps, which highlight the expertise required to produce such complex molecules.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole compounds are known for their roles in various physiological processes and have been extensively studied for their potential as pharmacological agents. The indole ring in N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide is particularly noteworthy, as it serves as a key pharmacophore responsible for many of its observed biological effects. This has prompted researchers to explore its potential in treating a range of diseases, including neurological disorders and inflammatory conditions.

The piperazine moiety in the compound's structure is another critical feature that contributes to its biological activity. Piperazine derivatives are well-documented for their role as neurotransmitter receptor modulators and have been used in the development of drugs targeting central nervous system (CNS) disorders. The specific arrangement of atoms within the piperazine ring in N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-y)acetamide enhances its interaction with target receptors, thereby modulating neural signaling pathways. This interaction is believed to underlie many of the therapeutic effects observed with this compound.

One of the most compelling aspects of N,N-diethyl-2-(3-{2-4-(2-methoxyphenyl)piperazin--1-y]acetamide is its potential as a lead compound for drug discovery. The combination of an indole and piperazine scaffold provides a versatile platform for further optimization through structure-based drug design (SBDD) and computational modeling techniques. These approaches allow researchers to predict how small modifications to the molecular structure can enhance potency, selectivity, and pharmacokinetic properties. Such insights are invaluable for accelerating the development of novel therapeutics that can address unmet medical needs.

Recent studies have begun to unravel the mechanisms by which N,N-diethyl--72] exerts its biological effects. Preclinical research has demonstrated that this compound interacts with multiple targets, including serotonin receptors (5-HT receptors), dopamine receptors (D receptors), and other neurotransmitter systems. These interactions suggest that it may have applications in treating conditions such as depression, anxiety, and Parkinson's disease. Additionally, its anti-inflammatory properties have been noted in preliminary studies, indicating potential therapeutic benefits in managing chronic inflammatory disorders.

The synthesis of N,N-diethyl--72] also provides valuable insights into synthetic methodologies that can be applied to other complex molecules. The multi-step synthetic route employed highlights the importance of careful planning and execution in organic synthesis. Each step must be optimized to ensure high yields and purity, which are critical for subsequent biological evaluation. The successful synthesis of this compound serves as a benchmark for future efforts in developing similar molecules with enhanced therapeutic potential.

In conclusion, N,N-diethyl--72] is a remarkable example of how intricate molecular structures can lead to significant advancements in pharmaceutical research. Its complex framework, characterized by an indole-piperazine scaffold, offers numerous opportunities for further exploration and development. The growing body of research on this compound underscores its potential as a lead molecule for drug discovery and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. As our understanding of its mechanisms continues to evolve, so too will our ability to harness its therapeutic potential for the benefit of patients worldwide.